Cas no 332163-27-6 (N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide)

• Product Name: N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide
• CAS No: 332163-27-6
• MF: C₂₂H₁₆Cl₃N₃O₄
• MW: 492.739142417908
• CID: 3070547
• PubChem ID: 3127744
• Update Time: 2025-10-13

N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide
• MLS000566994
• 332163-27-6
• AKOS000570232
• N-Benzyl-3-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide
• Oprea1_117534
• CHEMBL1347419
• Oprea1_528035
• SMR000176651
• MLS003908383
• HMS2541J20

• MDL： MFCD01818285
• Inchi： 1S/C22H16Cl3N3O4/c23-16-10-18(24)21(19(25)11-16)26-20(29)13-27(12-14-5-2-1-3-6-14)22(30)15-7-4-8-17(9-15)28(31)32/h1-11H,12-13H2,(H,26,29)
• InChI Key： XANGFEQTZHHXCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CN(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 491.020639Da
• Monoisotopic Mass: 491.020639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 95.2Ų

Additional information on N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide

Comprehensive Overview of N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 332163-27-6)

N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 332163-27-6) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its nitro and trichloro-phenylcarbamoyl functional groups, exhibits unique properties that make it a subject of interest for researchers exploring novel therapeutic agents. Its complex structure and potential applications align with current trends in drug discovery and targeted therapy, which are among the most searched topics in scientific databases and AI-driven platforms.

The molecular structure of N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide includes a benzamide core, which is a common motif in many biologically active compounds. The presence of the nitro group at the 3-position and the trichloro-phenylcarbamoyl moiety attached via a methylene bridge contributes to its potential reactivity and interaction with biological targets. Researchers are particularly intrigued by its potential role in enzyme inhibition and signal transduction modulation, as these mechanisms are critical in addressing diseases such as cancer and inflammatory disorders.

In recent years, the demand for highly specific and efficacious compounds has surged, driven by advancements in precision medicine. N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide fits into this narrative due to its potential to act as a selective inhibitor or modulator in biochemical pathways. This aligns with frequently searched queries such as "new small molecule inhibitors" and "innovative therapeutic agents," reflecting the compound's relevance in contemporary research.

The synthesis of N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide involves multi-step organic reactions, including amidation and nitration processes. These synthetic routes are often explored in academic and industrial settings, as evidenced by the growing number of publications and patents related to heterocyclic chemistry and drug design. The compound's CAS No. 332163-27-6 serves as a unique identifier, facilitating its retrieval in chemical databases and regulatory documents.

From an applications perspective, N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide is being investigated for its potential in bioactive molecule development. Its structural features suggest possible utility in antibacterial or antifungal formulations, topics that are highly searched due to the global rise in antimicrobial resistance. Additionally, its nitro-aromatic component may contribute to its photophysical properties, making it a candidate for fluorescence-based imaging in diagnostic applications.

Safety and handling of N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide are governed by standard laboratory protocols. While not classified as hazardous under typical conditions, researchers are advised to adhere to good laboratory practices (GLP) when working with this compound. This emphasis on safety resonates with the increasing public interest in sustainable chemistry and green synthesis, which are frequently discussed in scientific forums and search engines.

In conclusion, N-Benzyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 332163-27-6) represents a promising candidate for further exploration in pharmaceutical and biochemical research. Its intricate structure and potential applications align with current trends in drug development and molecular targeting, making it a valuable subject for both academic and industrial investigations. As the scientific community continues to seek innovative solutions to complex health challenges, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.